![molecular formula C13H10ClNO2S B6208996 5-{[(4-chlorophenyl)methyl]sulfanyl}pyridine-2-carboxylic acid CAS No. 68719-99-3](/img/no-structure.png)
5-{[(4-chlorophenyl)methyl]sulfanyl}pyridine-2-carboxylic acid
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number or IUPAC name. It may also include information about its appearance or state under standard conditions .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various types of reactions, such as condensation, substitution, or redox reactions .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with various reagents, its behavior under different conditions (like heat or light), or how it reacts in the presence of catalysts .Physical And Chemical Properties Analysis
This involves measuring properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties could include acidity/basicity, flammability, or reactivity with other chemicals .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-{[(4-chlorophenyl)methyl]sulfanyl}pyridine-2-carboxylic acid involves the introduction of a chlorophenylmethylsulfanyl group onto a pyridine-2-carboxylic acid molecule.", "Starting Materials": [ "Pyridine-2-carboxylic acid", "4-chlorobenzyl chloride", "Sodium sulfide", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Pyridine-2-carboxylic acid is reacted with thionyl chloride to form pyridine-2-carbonyl chloride.", "4-chlorobenzyl chloride is reacted with sodium sulfide in ethanol to form 4-chlorobenzyl sulfide.", "Pyridine-2-carbonyl chloride is reacted with 4-chlorobenzyl sulfide in the presence of sodium hydroxide to form 5-{[(4-chlorophenyl)methyl]sulfanyl}pyridine-2-carboxylic acid.", "The product is then purified by recrystallization from water and hydrochloric acid." ] } | |
CAS RN |
68719-99-3 |
Molecular Formula |
C13H10ClNO2S |
Molecular Weight |
279.7 |
Purity |
95 |
Origin of Product |
United States |
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